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Compound of Interest

Compound Name: 4-Ethylnitrobenzene

Cat. No.: B091404 Get Quote

An In-depth Technical Guide to the Safety of 4-Ethylnitrobenzene

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical compounds is paramount. This guide provides a detailed

overview of the safety information for 4-Ethylnitrobenzene, drawing from available Safety

Data Sheets (SDS) and toxicological resources.

Chemical Identification
Proper identification of a chemical is the first step in ensuring safe handling. 4-
Ethylnitrobenzene is known by several synonyms.

Identifier Value

IUPAC Name 1-ethyl-4-nitrobenzene[1]

CAS Number 100-12-9[2][3][4][5]

Molecular Formula C8H9NO2[1][2][4][5]

Molecular Weight 151.16 g/mol [1][4], 151.17 g/mol [2][3][5]

Synonyms

4-Nitroethylbenzene, p-Ethylnitrobenzene, p-

Nitroethylbenzene, Benzene, 1-ethyl-4-nitro-[1]

[6][7]
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Physical and Chemical Properties
The physical and chemical properties of a substance are critical for determining appropriate

storage and handling procedures. 4-Ethylnitrobenzene is a clear, slightly pale yellow liquid.[1]

[3][6]

Property Value

Physical State Liquid[3]

Appearance Clear yellow to slightly pale yellow liquid[1][3][6]

Melting Point -7 °C[2][7] / -18 °C[3][8]

Boiling Point 213 °C[2][7] / 242 °C[2][4][8]

Flash Point 18 °C[2] / 117 °C[4][8]

Vapor Pressure 0.02 mmHg[1][6] - 0.0431 mmHg at 25°C[4]

Specific Gravity 1.12[3] / 1.127 g/cm³[4]

Refractive Index 1.54[3][8]

Hazard Identification and GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Ethylnitrobenzene is classified with several hazards.[1] It is crucial to understand

these classifications to implement appropriate safety measures.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation[1]

Hazardous to the Aquatic

Environment, Acute Hazard
3

H402: Harmful to aquatic life[4]

[8]
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A significant concern with nitroaromatic compounds is the potential to cause

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing the blood's

ability to carry oxygen.[6][9] While the direct toxicological data for 4-Ethylnitrobenzene is

limited in the provided results, it is noted to be an irritant, and for similar compounds like p-

Nitrotoluene, primary methemoglobinemia is a concern.[1][6] Chronic exposure to

nitrobenzene, a related compound, has been associated with symptoms similar to acute

exposure.[9] The International Agency for Research on Cancer (IARC) has classified

nitrobenzene as possibly carcinogenic to humans (Group 2B).[9]

Experimental Protocols
Detailed experimental protocols for the derivation of the quantitative data presented in this

guide are not available within the consulted Safety Data Sheets and public databases. This

information is typically held by the manufacturers or the entities that performed the testing and

is not always publicly disclosed.

First Aid Measures
In the event of exposure, the following first aid measures should be taken:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[4][10]

Skin Contact: In case of skin contact, immediately take off all contaminated clothing. Wash

the affected area with plenty of soap and water. If skin irritation occurs, get medical help.[4]

[10]

Eye Contact: If the substance gets into the eyes, rinse cautiously with water for several

minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation

persists, seek medical advice.[4][10]

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a

physician or poison control center immediately.[4][10]

Handling and Storage
Proper handling and storage are essential to minimize the risk of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://haz-map.com/Agents/11200
https://www.gov.uk/government/publications/nitrobenzene-properties-incident-management-and-toxicology/nitrobenzene-toxicological-overview
https://www.benchchem.com/product/b091404?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylnitrobenzene
https://haz-map.com/Agents/11200
https://www.gov.uk/government/publications/nitrobenzene-properties-incident-management-and-toxicology/nitrobenzene-toxicological-overview
https://www.gov.uk/government/publications/nitrobenzene-properties-incident-management-and-toxicology/nitrobenzene-toxicological-overview
https://www.chemicalbook.com/msds/ethyl-4-nitrobenzoate.htm
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethyl-4-nitrobenzoate.htm
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethyl-4-nitrobenzoate.htm
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethyl-4-nitrobenzoate.htm
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Handle in a well-ventilated area or under a chemical fume hood.[10] Wear

appropriate personal protective equipment (PPE), including protective gloves, clothing, and

eye/face protection.[4] Avoid breathing dust, fume, gas, mist, vapors, or spray.[4] Wash

hands and any exposed skin thoroughly after handling.[10]

Storage: Store in a cool, dry, and well-ventilated place.[4][10] Keep the container tightly

closed and store locked up.[4]

Visualizations
To further clarify the safety information, the following diagrams illustrate key workflows and

concepts.
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4-Ethylnitrobenzene

GHS Hazard Classification

CAS: 100-12-9
Formula: C8H9NO2

GHS07

GHS09 (Implied by H402)

Hazard Statements

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

H402: Harmful to aquatic life
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Initial Assessment

Immediate Actions
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Follow-up
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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